Cas no 1804483-90-6 (2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride)
2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride
-
- Inchi: 1S/C7H3ClF2N2O2S/c8-15(13,14)4-1-5(7(9)10)6(2-11)12-3-4/h1,3,7H
- InChI Key: LIUHVIKCDHDRBL-UHFFFAOYSA-N
- SMILES: ClS(C1=CN=C(C#N)C(C(F)F)=C1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 372
- XLogP3: 1.5
- Topological Polar Surface Area: 79.2
2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029077539-250mg |
2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride |
1804483-90-6 | 97% | 250mg |
$494.40 | 2022-04-02 | |
| Alichem | A029077539-500mg |
2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride |
1804483-90-6 | 97% | 500mg |
$863.90 | 2022-04-02 | |
| Alichem | A029077539-1g |
2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride |
1804483-90-6 | 97% | 1g |
$1,579.40 | 2022-04-02 |
2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride
Introduction to 2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1804483-90-6)
2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride, with the chemical identifier CAS No. 1804483-90-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including a cyano group, a difluoromethyl substituent, and a sulfonyl chloride moiety, make it a versatile building block for medicinal chemists.
The sulfonyl chloride functional group in this molecule is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, enabling the facile introduction of diverse side chains onto the pyridine core. This reactivity has been leveraged in the development of novel drug candidates, where modifications at the sulfonyl position can fine-tune pharmacokinetic and pharmacodynamic properties. Furthermore, the presence of a cyano group enhances electrophilicity, making it an attractive precursor for further functionalization via reduction or amidation.
The difluoromethyl substituent is another key feature that contributes to the compound's utility. Fluorine atoms are well-documented for their ability to improve metabolic stability, binding affinity, and lipophilicity in drug molecules. In particular, the 2-cyano-3-(difluoromethyl)pyridine scaffold has been explored in recent years for its potential in modulating enzyme inhibition and receptor interactions. For instance, derivatives of this core structure have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation.
Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies indicate that the electron-withdrawing nature of both the cyano and sulfonyl chloride groups enhances the overall electrophilicity of the pyridine ring, facilitating rapid reaction with nucleophiles under mild conditions. This property is particularly advantageous in large-scale synthesis where reaction efficiency and yield are critical parameters.
In the realm of drug discovery, 2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride has been employed in the synthesis of novel sulfonamide-based therapeutics. Sulfonamides are a class of compounds with a long history of therapeutic use, spanning from antibiotics to anti-diabetic agents. The structural motif present in this compound allows for easy derivatization into sulfonamides by reacting the sulfonyl chloride with primary amines or hydrazines. Such derivatives have been investigated for their potential as kinase inhibitors, particularly those targeting Janus kinases (JAKs) and vascular endothelial growth factor receptors (VEGFRs), which play pivotal roles in autoimmune diseases and cancer.
The agrochemical industry has also recognized the value of this intermediate. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their ability to interact with biological targets in pests and weeds. The incorporation of fluorinated and cyano-substituted pyridines has been shown to enhance pesticidal activity by improving binding affinity to target enzymes such as acetolactate synthase (ALS) or protoporphyrinogen oxidase (PPO). For example, recent patents have described novel herbicides derived from 2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride, which exhibit improved efficacy against resistant weed species while maintaining environmental safety profiles.
From a synthetic chemistry perspective, the reactivity profile of this compound makes it an excellent candidate for exploring new synthetic pathways. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be employed to introduce aryl or heteroaryl groups at various positions along the pyridine ring. Additionally, palladium-catalyzed hydrogenation techniques can be utilized to reduce the cyano group into an amine or carboxylic acid derivative, expanding its utility further.
The pharmaceutical industry's interest in fluorinated heterocycles has spurred numerous synthetic investigations focused on optimizing routes to 2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride. Continuous flow chemistry has emerged as a particularly promising approach for large-scale production due to its efficiency and scalability. By employing microreactors or plug flow reactors, researchers can achieve high yields with minimal byproduct formation while maintaining stringent control over reaction conditions.
Another area of innovation involves biocatalytic methods for modifying this compound. Enzymes such as cytochrome P450 monooxygenases have been engineered to introduce oxygenated functional groups at specific positions within the pyridine scaffold. Such biocatalytic approaches align with green chemistry principles by reducing reliance on harsh chemical reagents and minimizing waste generation.
In conclusion,2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1804483-90-6) represents a versatile intermediate with broad applicability across multiple industries including pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications through nucleophilic substitution reactions facilitated by its sulfonyl chloride moiety while its electron-withdrawing groups enhance reactivity toward cross-coupling methodologies or biocatalytic transformations.
The continued exploration of this compound's synthetic potential promises to yield novel bioactive molecules addressing unmet medical needs while adhering to sustainable chemical practices that prioritize efficiency sustainability environmental compatibility
1804483-90-6 (2-Cyano-3-(difluoromethyl)pyridine-5-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)